![molecular formula C18H18N4O2 B2771223 5-benzyl-1-methyl-3-(pyridin-3-yl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(2H,5H)-dione CAS No. 1005062-01-0](/img/structure/B2771223.png)
5-benzyl-1-methyl-3-(pyridin-3-yl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(2H,5H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Design and Synthesis of Neuroactive Derivatives
The synthesis and pharmacological profiles of novel pyrazolo[3,4-b]pyrrolo[3,4-d]pyridine derivatives, structurally designed from zolpidem, were explored for their sedative and analgesic properties. These compounds demonstrated significant neuroactive potential, with one derivative showing potent sedative effects comparable to midazolam and central antinociceptive effects (Menegatti et al., 2006).
Molecular and Crystal Structure Analysis
Research on isomeric pyrazolo[3,4-d]pyrimidines highlighted the effects of substitution patterns on molecular dimerization and interactions, providing insights into the structural basis for their biological activities. These studies contribute to understanding the molecular configurations that influence drug design and synthesis (Avasthi et al., 2002).
Synthesis Techniques and Chemical Properties
Innovative synthesis methods have been developed for pyrrolidine-2,4-diones (tetramic acids) and derivatives, offering new pathways for producing compounds with potential biological activities. These synthetic approaches facilitate the exploration of diverse chemical properties and biological functions (Mulholland et al., 1972).
Advanced Synthesis of Fused Polycyclic Compounds
A convenient ultrasound-promoted synthesis method for fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines demonstrated the efficiency of modern synthetic techniques. This method yields high-quality compounds rapidly and with excellent yield, showcasing the advancements in chemical synthesis technologies (Nikpassand et al., 2010).
Exploration of Cycloaddition Reactions
The study of 1,3-dipolar cycloaddition reactions for synthesizing pyrrolo[3,4-c]pyrazole-4,6-dione derivatives offers valuable insights into the versatility and utility of cycloaddition in medicinal chemistry. These reactions enable the production of compounds with diverse therapeutic potentials, highlighting the importance of cycloaddition techniques in drug discovery (Kaur et al., 2013).
Safety and Hazards
properties
IUPAC Name |
5-benzyl-1-methyl-3-pyridin-3-yl-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c1-21-16-14(15(20-21)13-8-5-9-19-10-13)17(23)22(18(16)24)11-12-6-3-2-4-7-12/h2-10,14-16,20H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNLSUSHGDMKRKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2C(C(N1)C3=CN=CC=C3)C(=O)N(C2=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.